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Compound of Interest

Compound Name: 2,3-Hexanediol

Cat. No.: B1196527 Get Quote

An essential resource for laboratory professionals on the safe handling, personal protective

equipment (PPE), and disposal of 2,3-Hexanediol, ensuring a secure research environment.

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with 2,3-Hexanediol. By adhering to these procedural

steps, you can minimize risks and ensure proper handling from acquisition to disposal.

Essential Safety and Handling
2,3-Hexanediol is a chemical that requires careful handling to prevent irritation and ensure

laboratory safety. It is classified as a flammable liquid and vapor, and can cause skin, eye, and

respiratory irritation[1].

Personal Protective Equipment (PPE):

The primary defense against chemical exposure is the consistent and correct use of personal

protective equipment. The following table summarizes the recommended PPE for handling 2,3-
Hexanediol.
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Protection Type Specific Recommendations Rationale

Eye/Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.[2]

To prevent eye contact which

can cause serious irritation[1].

Skin Protection

Chemically resistant gloves

(e.g., Butyl Rubber, Viton,

Neoprene).[3] Long-sleeved

clothing or a lab coat.[4]

To prevent skin contact which

can cause irritation[1].

Respiratory Protection

Work in a well-ventilated area.

If ventilation is inadequate or

exposure limits are exceeded,

a full-face respirator may be

required[2].

To prevent respiratory tract

irritation[1].

Storage and Handling:

Proper storage and handling are crucial for maintaining the chemical's integrity and preventing

accidents.

Handling: Always handle 2,3-Hexanediol in a well-ventilated area. Avoid breathing vapors or

mist. After handling, wash hands thoroughly.[5][6]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents[1][5]. Keep containers tightly closed[5][6].

Physical and Chemical Properties
Understanding the physical and chemical properties of 2,3-Hexanediol is fundamental to its

safe handling.
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Property Value Source

Molecular Formula C6H14O2 [7][8]

Molecular Weight 118.17 g/mol [7][9]

Boiling Point 204°C [1]

Flash Point 98°C [1]

Solubility

Insoluble in water. Soluble in

alcohol, acetone, ether, and

petroleum ether.[1]

Emergency Procedures and First Aid
In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If irritation

persists, seek medical attention.[1]

Skin Contact

Wash the affected area thoroughly with soap

and warm water. If irritation continues, seek

medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes. Seek medical attention.[1]

[5]

Ingestion

Do NOT induce vomiting. Give water or milk to

dilute. If large quantities are ingested, seek

medical attention.[1]

Spill Response:
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A spill of 2,3-Hexanediol should be managed promptly and safely. The following workflow

outlines the necessary steps.

Workflow for 2,3-Hexanediol Spill Response

Evacuate and Secure the Area

Wear Appropriate PPE

Contain the Spill with Inert Material
(e.g., vermiculite, sand)

Collect Absorbed Material

Place in a Suitable, Labeled Container for Disposal

Clean the Spill Area with Soap and Water

Dispose of Waste According to Regulations

Click to download full resolution via product page
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Workflow for handling a 2,3-Hexanediol spill.

Operational Plan for Handling 2,3-Hexanediol
A systematic approach to handling 2,3-Hexanediol from receipt to disposal is essential for

laboratory safety.
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Standard Operating Procedure for 2,3-Hexanediol

Preparation

Handling

Disposal

Review Safety Data Sheet (SDS)

Ensure Proper Ventilation

Don Appropriate PPE

Dispense Chemical in a Fume Hood or Well-Ventilated Area

Keep Container Closed When Not in Use

Collect Waste in a Labeled, Sealed Container

Dispose of as Non-Hazardous Waste (Verify Local Regulations)

Click to download full resolution via product page

Standard procedure for handling 2,3-Hexanediol.
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Disposal Plan
The disposal of 2,3-Hexanediol and its contaminated materials must be handled responsibly.

Waste Collection: Collect any liquid waste or absorbed spill material in a clearly labeled,

sealed container.

Disposal Method: Safety data sheets suggest that 2,3-Hexanediol can be disposed of as

non-hazardous waste in residential garbage[1]. However, it is crucial to consult and adhere

to all local, state, and federal regulations, as waste disposal requirements can vary. Some

sources recommend disposing of it as hazardous waste[10][11]. Always err on the side of

caution and consult your institution's environmental health and safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. semiochemical.com [semiochemical.com]

2. echemi.com [echemi.com]

3. godavaribiorefineries.com [godavaribiorefineries.com]

4. assets.thermofisher.com [assets.thermofisher.com]

5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

6. godavaribiorefineries.com [godavaribiorefineries.com]

7. 2,3-Hexanediol | C6H14O2 | CID 519963 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. Cas 617-30-1,Hexane-2,3-diol | lookchem [lookchem.com]

9. (2s,3s)-2,3-Hexanediol | C6H14O2 | CID 13330182 - PubChem
[pubchem.ncbi.nlm.nih.gov]

10. assets.thermofisher.com [assets.thermofisher.com]

11. happycall.biz [happycall.biz]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1196527?utm_src=pdf-body
https://www.benchchem.com/product/b1196527?utm_src=pdf-body
https://semiochemical.com/wp-content/uploads/2019/09/23-hexanediol.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10898~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2014:10:26~~2-Ethylhexane-1%203-diol~~
http://www.happycall.biz/img_up/shop_pds/happycall/contents/myboard/12hexanediolghsmsdscoem-1.pdf
https://www.benchchem.com/product/b1196527?utm_src=pdf-custom-synthesis
https://semiochemical.com/wp-content/uploads/2019/09/23-hexanediol.pdf
https://www.echemi.com/sds/hexane-23-diol-pid_Rock6655.html
https://www.godavaribiorefineries.com/sites/default/files/2-Ethyl-1_3-Hexanediol.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL06864~~PDF~~MTR~~CGV4~~EN~~2025-09-08%2012:37:52~~1%202-Hexanediol~~
https://pim-resources.coleparmer.com/sds/71746.pdf
https://www.godavaribiorefineries.com/sites/default/files/chemicals_msds/2-Ethyl-1%2C3-hexanediol_5.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Hexanediol
https://www.lookchem.com/casno617-30-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/2s_3s_-2_3-Hexanediol
https://pubchem.ncbi.nlm.nih.gov/compound/2s_3s_-2_3-Hexanediol
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10898~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2014:10:26~~2-Ethylhexane-1%203-diol~~
http://www.happycall.biz/img_up/shop_pds/happycall/contents/myboard/12hexanediolghsmsdscoem-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 2,3-Hexanediol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196527#personal-protective-equipment-for-
handling-2-3-hexanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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